Soyasaponin I

Specification

• CAS No.: 51330-27-9
• Molecular Formula: C48H78O18
• Molecular Weight: 943.1 g/mol
• IUPAC Name: (2S,3S,4S,5R,6R)-6-[[(3S,4S,4aR,6aR,6bS,8aR,9R,12aS,14aR,14bR)-9-hydroxy-4-(hydroxymethyl)-4,6a,6b,8a,11,11,14b-heptamethyl-1,2,3,4a,5,6,7,8,9,10,12,12a,14,14a-tetradecahydropicen-3-yl]oxy]-5-[(2S,3R,4S,5R,6R)-4,5-dihydroxy-6-(hydroxymethyl)-3-[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxyoxan-2-yl]oxy-3,4-dihydroxyoxane-2-carboxylic acid
• Standard InChI: InChI=1S/C48H78O18/c1-21-29(52)31(54)35(58)40(61-21)65-37-32(55)30(53)24(19-49)62-41(37)66-38-34(57)33(56)36(39(59)60)64-42(38)63-28-12-13-45(5)25(46(28,6)20-50)11-14-48(8)26(45)10-9-22-23-17-43(2,3)18-27(51)44(23,4)15-16-47(22,48)7/h9,21,23-38,40-42,49-58H,10-20H2,1-8H3,(H,59,60)/t21-,23-,24+,25+,26+,27+,28-,29-,30-,31+,32-,33-,34-,35+,36-,37+,38+,40-,41-,42+,44+,45-,46+,47+,48+/m0/s1
• Standard InChI Key: PTDAHAWQAGSZDD-IOVCITQVSA-N
• Isomeric SMILES: C[C@H]1[C@@H]([C@H]([C@H]([C@@H](O1)O[C@@H]2[C@H]([C@H]([C@H](O[C@H]2O[C@@H]3[C@H]([C@@H]([C@H](O[C@H]3O[C@H]4CC[C@]5([C@H]([C@@]4(C)CO)CC[C@@]6([C@@H]5CC=C7[C@]6(CC[C@@]8([C@H]7CC(C[C@H]8O)(C)C)C)C)C)C)C(=O)O)O)O)CO)O)O)O)O)O
• Canonical SMILES: CC1C(C(C(C(O1)OC2C(C(C(OC2OC3C(C(C(OC3OC4CCC5(C(C4(C)CO)CCC6(C5CC=C7C6(CCC8(C7CC(CC8O)(C)C)C)C)C)C)C(=O)O)O)O)CO)O)O)O)O)O
• Melting Point: 238 - 240 °C

Introduction

Soyasaponin I is a naturally occurring compound found in soybeans and other legumes. It belongs to the saponin family, which are glycosides with a steroid or triterpenoid aglycone linked to one or more sugar chains. Soyasaponin I is particularly noted for its potential health benefits and biological activities, including anti-inflammatory, antioxidant, and anticancer properties.

Metabolism and Bioavailability

The metabolism of soyasaponin I by human fecal microorganisms has been studied extensively. It is converted into more hydrophobic metabolites, such as soyasapogenol B, through the action of gut bacteria. This metabolic process is biphasic, with significant degradation occurring after an initial lag phase as microorganisms adapt to the compound. The bioavailability of soyasaponin I is limited, with studies indicating that only a small percentage is absorbed across intestinal cell lines like Caco-2.

Biological Activities

Soyasaponin I exhibits several biological activities that make it a compound of interest for medical applications:

• Anticancer Properties: Soyasaponin I has been shown to modify the invasive behavior of cancer cells by inhibiting specific sialyltransferase activities, which are involved in tumor cell adhesion and metastasis.

• Cardiovascular Health: Recent studies suggest that soyasaponin I may alleviate hypertensive intracerebral hemorrhage by inhibiting the renin-angiotensin-aldosterone system (RAAS), potentially offering therapeutic benefits for this condition.

• Hepatoprotective Effects: Soyasaponin I and its metabolites, such as soyasapogenol B, have demonstrated hepatoprotective activities against immunologically induced liver damage.

Table 1: Metabolism of Soyasaponin I by Human Fecal Microorganisms

Parameter	Description
Incubation Time	48 hours
Initial Concentration	50 mg in 50 mL BHI media
Metabolites	Soyasapogenol B, Metabolite I, Metabolite II
Degradation Rate	Biphasic, with significant decrease after 4 hours
Half-life Range	2.2 to 19.1 hours among subjects

Table 2: Biological Activities of Soyasaponin I

Activity	Description
Anticancer	Inhibits alpha2,3-sialyltransferase, affecting tumor cell invasion
Cardiovascular	Inhibits RAAS, potentially alleviating hypertensive intracerebral hemorrhage
Hepatoprotective	Protects against immunologically induced liver damage